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Metal chelator and ionophore with beneficial effects in animal models of neurodegenerative diseases (Alzheimer's, Parkinson's and Huntington's disease). Effects on Alzheimer's disease attributed to copper and zinc chelation or increased level of a metalloprotease. Other actions reported including iron chelation, inhibition of Huntington expression from its mRNA, proteasome inhibition when complexed with copper, and stimulation of tumor necrosis factor-α secretion. Also inhibitor of CLK-1/MCLK1 (an aging-associated protein).
Clioquinol is a metal-chelating antimicrobial agent with neuroprotective properties. It inhibits the growth of A. fumigatus with MIC values of 1, >32, 8, and 16 µg/ml in media containing no metal, iron, zinc, and copper, respectively. Clioquinol (37 mg/kg) decreases neuronal loss in the substantia nigra pars compacta (SNc) and increases time spent in ...